![molecular formula C17H13F3N2OS B2603613 1-phenyl-4-(p-tolylthio)-3-(trifluoromethyl)-1H-pyrazol-5-ol CAS No. 1017491-48-3](/img/structure/B2603613.png)
1-phenyl-4-(p-tolylthio)-3-(trifluoromethyl)-1H-pyrazol-5-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Synthesis and Derivative Formation
1-Phenyl-4-(p-tolylthio)-3-(trifluoromethyl)-1H-pyrazol-5-ol and its derivatives find applications primarily in the field of chemical synthesis and derivative formation. Arbačiauskienė et al. (2009) utilized 1-phenyl-1H-pyrazol-3-ol as a versatile synthon for preparing various derivatives. These derivatives were achieved through Pd-catalyzed cross-coupling reactions, leading to various functionally substituted 1-phenyl-1H-pyrazoles (Arbačiauskienė et al., 2009).
Crystal and Molecular Structure Analysis
The compound has been a subject of interest in crystallography and molecular structure analysis. Kamani et al. (2019) synthesized and characterized a tolylthiopyrazol variant. They provided insights into its crystal and molecular structure through X-ray diffraction studies, enhancing our understanding of such compounds' structural aspects (Kamani et al., 2019).
Biological Activity Studies
Leelakumar et al. (2022) explored the biological activities associated with analogues of 5-phenyl-3-(trifluoromethyl)-1H-pyrazole. Their study included synthesis, spectroscopic identification, and evaluation of antibacterial activities, revealing potential biological applications of these compounds (Leelakumar et al., 2022).
Chemical Properties and Analyses
Nemytova et al. (2018) developed methods for regiocontrolled methylation of 1-phenyl-3-polyfluoroalkyl-1H-pyrazol-5-ols. This research contributes to the understanding of chemical properties and the potential for creating antipyrine analogs with significant analgesic activity, showcasing the compound's versatility in chemical transformations (Nemytova et al., 2018).
Green Chemistry and Environmentally Friendly Synthesis
The synthesis of pyrazole derivatives, including 1-phenyl-3-(trifluoromethyl)-1H-pyrazol-5-ol, has been adapted to align with green chemistry principles. Mosaddegh et al. (2010) demonstrated the use of cellulose sulfuric acid as a biodegradable and environmentally friendly catalyst for synthesizing bis(3-methyl-1-phenyl-1H-pyrazol-5-ols), emphasizing the importance of eco-friendly methods in chemical synthesis (Mosaddegh et al., 2010).
Safety and Hazards
Properties
IUPAC Name |
4-(4-methylphenyl)sulfanyl-2-phenyl-5-(trifluoromethyl)-1H-pyrazol-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13F3N2OS/c1-11-7-9-13(10-8-11)24-14-15(17(18,19)20)21-22(16(14)23)12-5-3-2-4-6-12/h2-10,21H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BGUYYJXHRAHZRE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)SC2=C(NN(C2=O)C3=CC=CC=C3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13F3N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.